3-(1-(Methylsulfonyl)pyrrolidin-3-yl)-5-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(1-methylsulfonylpyrrolidin-3-yl)-5-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H13N3O3S2/c1-19(15,16)14-4-2-8(6-14)10-12-11(17-13-10)9-3-5-18-7-9/h3,5,7-8H,2,4,6H2,1H3
• InChI Key: BWGLAXUURGKRQO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(C1)C2=NOC(=N2)C3=CSC=C3
• Molecular Formula: C11H13N3O3S2
• Molecular Weight: 299.4 g/mol

Description

3-(1-(Methylsulfonyl)pyrrolidin-3-yl)-5-(thiophen-3-yl)-1,2,4-oxadiazole, also known as MPO, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. MPO is a synthetic compound that belongs to the family of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Scientific Research Applications

Antimicrobial and Antitubercular Agents

Research into 1,3,4-oxadiazole derivatives has shown these compounds to exhibit significant antimicrobial and antitubercular activities. Novel sulfonyl derivatives, including those with 1,3,4-oxadiazole motifs, have been synthesized and characterized, demonstrating moderate to significant antibacterial and antifungal activities. Some derivatives have shown excellent antitubercular activities against Mycobacterium tuberculosis H37Rv, comparable to first-line drugs like isoniazid (Kumar et al., 2013).

Anticancer Properties

The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines has been explored for their potential anticancer activities. These compounds, featuring 1,3,4-oxadiazole derivatives with various substitutions, were evaluated for their cytotoxicity against MCF-7 breast cancer cell lines, showcasing moderate anticancer properties. The investigation into these derivatives underscores the role that the substituents play in enhancing the biological activity of 1,3,4-oxadiazole derivatives (Redda & Gangapuram, 2007).

Antiviral Applications

Additionally, 1,3,4-oxadiazole derivatives bearing thiophene, thiazole, and other heterocyclic moieties have been synthesized and assessed for their antiviral activity. Some derivatives exhibited notable activity against a range of viruses, including Herpes simplex and Feline coronavirus, indicating their potential as antiviral agents (Albratty et al., 2019).

Agricultural Applications

In the agricultural sector, sulfone derivatives containing 1,3,4-oxadiazole moieties have demonstrated good antibacterial activities against pathogens like Xanthomonas oryzae, which causes rice bacterial leaf blight. These compounds not only showed effective in vitro antibacterial activity but also enhanced plant resistance against the disease through the stimulation of antioxidant enzyme activities, suggesting their utility as plant protectants (Shi et al., 2015).